3-(Fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine

• IUPAC Name: 3-(fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine
• InChI: InChI=1S/C10H14FNO/c1-7-2-3-10(13-7)9-6-12-5-8(9)4-11/h2-3,8-9,12H,4-6H2,1H3
• InChI Key: UCLQAEJORJLMNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2CNCC2CF
• Molecular Formula: C10H14FNO
• Molecular Weight: 183.22 g/mol
• CAS No.: 2097975-75-0

Description

The compound “3-(Fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine” is likely a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. It also contains a fluoromethyl group (-CH2F), and a 5-methylfuran-2-yl group, which is a furan ring (a five-membered ring with four carbon atoms and one oxygen atom) with a methyl group (-CH3) attached.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. For instance, the fluoromethyl group might undergo nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined using various analytical techniques.

Scientific Research Applications

Synthesis and Structural Analysis

• Methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate and (2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(pyrrolidin-1-yl)methanone, compounds related to 3-(Fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine, were synthesized and their structures confirmed using FTIR, NMR spectroscopy, mass spectrometry, and X-ray diffraction. DFT calculations were used to compare and validate the molecular structures (Huang et al., 2021).

Medicinal Chemistry and Radioligand Development

• In medicinal chemistry, a fluorinated derivative of Sigma-1 receptor modulator E1R was synthesized, involving a transformation process and catalytic hydrogenation. This process led to the creation of a fluorinated derivative, showcasing the compound's potential in medicinal applications (Kuznecovs et al., 2020).

Application in Synthesis of Antimicrobial Agents

• Novel pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid derivatives carrying a 3-cyclopropylaminomethyl-4-substituted-1-pyrrolidinyl group as a C-10 substituent were synthesized. These compounds exhibited potent antibacterial activity, highlighting their potential as antimicrobial agents (Asahina et al., 2008).

Chemical Synthesis and Chemosensor Development

• A pyrrolidine constrained bipyridyl-dansyl (ionophore-fluorophore) conjugate with triazole linker was synthesized through click chemistry. This compound serves as a selective ratiometric and colorimetric chemosensor for aluminum ions, demonstrating its utility in chemical sensing applications (Maity & Govindaraju, 2010).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s a pharmaceutical compound, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its potential applications. For instance, if it’s a pharmaceutical compound, future research might focus on improving its efficacy and safety profile.